Cas no 602261-81-4 (2-isocyano-5-methylhexane)

• Product Name: 2-isocyano-5-methylhexane
• CAS No: 602261-81-4
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 1619154
• PubChem ID: 4596606
• Update Time: 2025-04-21

2-isocyano-5-methylhexane Chemical and Physical Properties

Names and Identifiers

• 2-Isocyano-5-methylhexane
• 5-Methylhexan-2-yl isocyanide
• Hexane, 2-isocyano-5-methyl-
• 5-METHYLHEX-2-YLISOCYANIDE
• 602261-81-4
• AKOS006280263
• DTXSID20404703
• 2-isocyano-5-methylhexane

• Inchi： 1S/C8H15N/c1-7(2)5-6-8(3)9-4/h7-8H,5-6H2,1-3H3
• InChI Key： XPROUXATGFJPEP-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C(C)CCC(C)C

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36